Cas no 1428371-96-3 (3-(furan-2-yl)-5-{1-4-(trifluoromethoxy)benzoylazetidin-3-yl}-1,2,4-oxadiazole)

• Product Name: 3-(furan-2-yl)-5-{1-4-(trifluoromethoxy)benzoylazetidin-3-yl}-1,2,4-oxadiazole
• CAS No: 1428371-96-3
• MF: C₁₇H₁₂F₃N₃O₄
• MW: 379.29009437561
• CID: 6343565
• PubChem ID: 71784493
• Update Time: 2025-08-05

3-(furan-2-yl)-5-{1-4-(trifluoromethoxy)benzoylazetidin-3-yl}-1,2,4-oxadiazole Chemical and Physical Properties

Names and Identifiers

• 3-(furan-2-yl)-5-{1-4-(trifluoromethoxy)benzoylazetidin-3-yl}-1,2,4-oxadiazole
• VU0531384-1
• (3-(3-(furan-2-yl)-1,2,4-oxadiazol-5-yl)azetidin-1-yl)(4-(trifluoromethoxy)phenyl)methanone
• 1428371-96-3
• F6064-8418
• AKOS024531302
• [3-[3-(furan-2-yl)-1,2,4-oxadiazol-5-yl]azetidin-1-yl]-[4-(trifluoromethoxy)phenyl]methanone
• 3-(FURAN-2-YL)-5-{1-[4-(TRIFLUOROMETHOXY)BENZOYL]AZETIDIN-3-YL}-1,2,4-OXADIAZOLE

• Inchi： 1S/C17H12F3N3O4/c18-17(19,20)26-12-5-3-10(4-6-12)16(24)23-8-11(9-23)15-21-14(22-27-15)13-2-1-7-25-13/h1-7,11H,8-9H2
• InChI Key： SKJPXVJEGQFEEE-UHFFFAOYSA-N
• SMILES： FC(OC1C=CC(=CC=1)C(N1CC(C2=NC(C3=CC=CO3)=NO2)C1)=O)(F)F

Computed Properties

• Exact Mass: 379.07799036g/mol
• Monoisotopic Mass: 379.07799036g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 27
• Rotatable Bond Count: 4
• Complexity: 536
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 81.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzamides
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzamides

Additional information on 3-(furan-2-yl)-5-{1-4-(trifluoromethoxy)benzoylazetidin-3-yl}-1,2,4-oxadiazole

Introduction to 3-(furan-2-yl)-5-{1-4-(trifluoromethoxy)benzoylazetidin-3-yl}-1,2,4-oxadiazole (CAS No. 1428371-96-3) and Its Emerging Applications in Chemical Biology

The compound 3-(furan-2-yl)-5-{1-4-(trifluoromethoxy)benzoylazetidin-3-yl}-1,2,4-oxadiazole (CAS No. 1428371-96-3) represents a fascinating intersection of heterocyclic chemistry and pharmaceutical innovation. This intricate molecular structure, featuring a furan moiety linked to a trifluoromethoxy-substituted benzoylazetidinyl group via an 1,2,4-oxadiazole core, has garnered significant attention in recent years due to its potential biological activities and structural versatility. The compound's unique architecture positions it as a promising candidate for further exploration in drug discovery and therapeutic development.

Recent advancements in chemical biology have highlighted the importance of multifunctional scaffolds that can modulate multiple biological pathways simultaneously. The furan ring, known for its ability to engage in hydrogen bonding and π-stacking interactions, contributes to the compound's binding affinity and selectivity. Additionally, the presence of a trifluoromethoxy group enhances lipophilicity while maintaining metabolic stability, making it an attractive feature for oral bioavailability. The 1,2,4-oxadiazole core is particularly noteworthy for its role as a bioisostere of pyrimidines and purines, often found in biologically active molecules.

In the realm of medicinal chemistry, the synthesis of this compound exemplifies the growing trend toward rational drug design. The benzoylazetidinyl moiety introduces a rigid scaffold that can be fine-tuned to optimize pharmacokinetic properties. Preliminary studies suggest that derivatives of this compound exhibit inhibitory activity against various enzymatic targets, including kinases and proteases implicated in inflammatory and oncological diseases. The structural motif also shows promise in modulating G-protein coupled receptors (GPCRs), which are critical targets for many therapeutic interventions.

The integration of computational chemistry and high-throughput screening has accelerated the discovery process for such novel compounds. Molecular docking simulations have been instrumental in predicting binding modes and affinities, allowing researchers to prioritize candidates for experimental validation. The furan, trifluoromethoxy, and 1,2,4-oxadiazole components collectively contribute to a binding profile that is both specific and potent. This has led to investigations into its potential as an anti-inflammatory agent, with early studies indicating modulation of cytokine production pathways.

Furthermore, the compound's stability under various physiological conditions makes it a suitable candidate for further pharmacokinetic profiling. The trifluoromethoxy group not only enhances lipophilicity but also contributes to resistance against metabolic degradation by cytochrome P450 enzymes. This characteristic is particularly valuable for developing long-acting pharmaceuticals with reduced dosing frequency. Comparative studies with structurally related compounds have provided insights into the influence of each substituent on overall biological activity.

The role of heterocyclic compounds in modern medicine cannot be overstated. The 1,2,4-oxadiazole core is well-documented for its presence in numerous FDA-approved drugs due to its ability to engage with biological targets in diverse ways. When combined with other functional groups like the furan ring and the trifluoromethoxy substituent on a benzoylazetidinyl backbone, the resulting molecule becomes a rich scaffold for medicinal chemists to explore. Recent patents and scientific literature highlight derivatives of this class as potential treatments for neurodegenerative disorders, where modulation of protein aggregation pathways is crucial.

Future directions in research may involve exploring analogues of this compound with modified substitution patterns or additional functional groups to enhance bioavailability or target specificity. Techniques such as structure-activity relationship (SAR) studies will be essential in optimizing lead compounds for clinical trials. Additionally, advances in synthetic methodologies may enable more efficient production scales necessary for industrial applications.

The interdisciplinary nature of this research underscores the importance of collaboration between synthetic chemists, biologists, and pharmacologists. By leveraging cutting-edge technologies like CRISPR gene editing and next-generation sequencing, researchers can gain deeper insights into how these compounds interact with biological systems at the molecular level. This holistic approach is key to translating laboratory discoveries into tangible therapeutic benefits.

In conclusion,3-(furan-2-yl)-5-{1-4-(trifluoromethoxy)benzoylazetidin-3-yl}-1,2,4-oxadiazole (CAS No. 1428371-96-3) stands as a testament to the power of innovative molecular design in addressing complex biological challenges. Its unique structural features offer multiple avenues for therapeutic intervention across various disease areas. As research progresses，this compound will continue to serve as a valuable tool for developing next-generation pharmaceuticals that meet the growing demand for effective，targeted treatments.